Cas no 3005-72-9 (2-acetylamino-5-nitro-3h-pyrimidin-4-one)

• Product Name: 2-acetylamino-5-nitro-3h-pyrimidin-4-one
• CAS No: 3005-72-9
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• CID: 1440829
• PubChem ID: 251776
• Update Time: 2025-04-20

2-acetylamino-5-nitro-3h-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-acetylamino-5-nitro-3h-pyrimidin-4-one
• Acetamide,N-[5-(diethylamino)-2-[2-(2,4-dinitrophenyl)diazenyl]phenyl]-
• Acetamide,N-[5-(diethylamino)-2-[(2,4-dinitrophenyl)azo]phenyl]- (9CI)
• AC1MI0QE
• CTK4F2932
• Acetanilide, 5'-(diethylamino)-2'-[(2,4-dinitrophenyl)azo]-(8CI)
• 2-acetylamino-5-(2,2-diethoxy-ethylamino)-3H-pyrimidin-4-one
• 2-acetamido-4-diethylamino-2,4'-dinitroazobenzene
• AG-E-71172
• 2-Acetamido-4-hydroxy-5-nitro-pyrimidin
• N-{5-(diethylamino)-2-[(2,4-dinitrophenyl)azo]phenyl}acetamide
• 3-acetylamino-4-(2',4'-dinitrophenylazo)-N,N-diethylaniline
• 2'-acetamido-4'-diethylamino-2,4-dinitroazobenzene
• N-(5-(Diethylamino)-2-((2,4-dinitrophenyl)azo)phenyl)acetamide
• EINECS 246-022-6
• 2-Acetamido-4-hydroxy-5-&lt
• 2,2-diaethoxy-aethylamino&gt
• -pyrimidin
• 2-Acetamido-4-hydroxy-5-<2,2-diaethoxy-aethylamino>-pyrimidin;2-acetamido-4-diethylamino-2,4'-dinitroazobenzene;2-Acetamido-4-hydroxy-5-nitro-pyrimidin;
• DTXSID90952443
• N-(4-Hydroxy-5-nitropyrimidin-2-yl)ethanimidic acid
• 3005-72-9
• NSC72552
• NSC-72552

• Inchi： 1S/C6H6N4O4/c1-3(11)8-6-7-2-4(10(13)14)5(12)9-6/h2H,1H3,(H2,7,8,9,11,12)
• InChI Key： JWDSPAQZMTYXLF-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=C(NC(C)=O)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.03900
• Monoisotopic Mass: 198.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 120.67000
• LogP: 0.23270